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An In-depth Technical Guide to (3R,5R)-Heptane-3,5-diol for Advanced Research

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource on (3R,5R)-Heptane-3,5-diol,
tailored for researchers, scientists, and professionals in drug development. It moves beyond a

simple recitation of facts to provide a deeper understanding of the compound's properties, its

scientific context, and its potential applications. The structure of this document is designed to

logically flow from fundamental characteristics to practical applications, reflecting an intuitive

workflow for scientific inquiry.

Introduction and Strategic Importance
(3R,5R)-Heptane-3,5-diol is a chiral organic compound featuring a seven-carbon backbone

with hydroxyl groups at the 3rd and 5th positions. The "(3R,5R)" designation specifies the

absolute stereochemistry at these two chiral centers, making it a specific enantiomer of

heptane-3,5-diol. This stereochemical purity is paramount, as it dictates the molecule's

interaction with other chiral systems, a fundamental concept in modern pharmacology and

materials science.

Its strategic importance stems from two primary areas:

Chiral Building Block: As a C2-symmetric 1,3-diol, it is a valuable synthon in asymmetric

synthesis. The defined stereochemistry allows for the construction of complex molecules with
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precise three-dimensional architectures, which is critical for developing stereospecific drugs

or materials.

Natural Product Analogue: The heptane-3,5-diol core is a recurring structural motif in a class

of natural products known as diarylheptanoids.[1] Many of these natural compounds, isolated

from medicinal plants like ginger and turmeric, exhibit significant biological activities,

including antioxidant, anti-inflammatory, and anti-tumor properties.[2][3] Understanding the

properties of this core structure is therefore essential for the synthesis of novel analogues in

drug discovery programs.

Stereoisomeric Landscape
Heptane-3,5-diol has two chiral centers, leading to three possible stereoisomers: the (3R,5R)

enantiomer, the (3S,5S) enantiomer, and a meso compound (3R,5S).
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Heptane-3,5-diol Stereoisomers

Enantiomers (Chiral)

Diastereomer (Achiral)

Heptane-3,5-diol

(3R,5R)-Heptane-3,5-diol

(3R,5S)-Heptane-3,5-diol
(meso compound)

(3S,5S)-Heptane-3,5-diol

non-superimposable
mirror images

3,5-Heptanedione

Asymmetric Hydrogenation
(e.g., Ru-BINAP catalyst)

Step 1

(5R)-5-hydroxyheptan-3-one

Diastereoselective Reduction
(e.g., NaBH4, chelation control)

Step 2

(3R,5R)-Heptane-3,5-diol
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(3R,5R)-Heptane-3,5-diol Core

HO-CH(Et)-CH2-CH(OH)-Et

Bioactive Diarylheptanoid

Ar¹-CH₂-CH₂-CH(OH)-CH₂-CH(OH)-CH₂-CH₂-Ar²

is the central scaffold for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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